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Compound of Interest

Compound Name: Schisandronic acid

Cat. No.: B610747

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available chemical and
biological data for Schisandronic acid, a naturally occurring triterpenoid isolated from plants of
the Schisandra genus. While detailed, publicly available raw spectroscopic data (NMR, MS)
remains elusive, this document summarizes the known properties of Schisandronic acid and
outlines the standard experimental methodologies for its isolation and characterization.
Furthermore, it delves into its recognized mechanism of action as a pro-apoptotic agent in
cancer cells.

Chemical and Physical Properties

Schisandronic acid, also known as Ganwuweizic acid, is a complex organic molecule with
established cytotoxic effects against certain cancer cell lines. Its fundamental chemical
properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b610747?utm_src=pdf-interest
https://www.benchchem.com/product/b610747?utm_src=pdf-body
https://www.benchchem.com/product/b610747?utm_src=pdf-body
https://www.benchchem.com/product/b610747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Synonym Ganwuweizic acid
Molecular Formula C30H4603
Molecular Weight 454.69 g/mol
CAS Number 55511-14-3
Class Triterpenoid

Spectroscopic Data of Schisandronic Acid

A thorough search of publicly accessible scientific databases did not yield specific, raw *H
NMR, 8C NMR, or mass spectrometry data for Schisandronic acid. The characterization of
this compound is typically reported in literature focused on the isolation of natural products
from Schisandra species, but the detailed spectral data has not been made widely available.

Experimental Protocols

The following sections describe the general experimental procedures that would be employed
for the isolation and spectroscopic analysis of Schisandronic acid from its natural source,
Schisandra chinensis or Schisandra propinqua.

Isolation and Purification of Schisandronic Acid

A generalized workflow for the extraction and isolation of triterpenoids like Schisandronic acid
from plant material is outlined below. This process involves a series of extraction and
chromatographic steps to separate the compound of interest from the complex mixture of
phytochemicals present in the plant.
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Caption: Generalized workflow for the isolation of Schisandronic acid.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

To obtain *H and 3C NMR spectra, the isolated Schisandronic acid would be dissolved in a
deuterated solvent, typically chloroform-d (CDCIs) or methanol-d4 (CDsOD), containing a small
amount of tetramethylsilane (TMS) as an internal standard.

» 1H NMR Spectroscopy: This technique would be used to determine the number of different
types of protons, their chemical environments, and their connectivity. Key parameters to be
recorded would include chemical shifts (d) in parts per million (ppm), signal multiplicities
(singlet, doublet, triplet, etc.), and coupling constants (J) in Hertz (Hz).

13C NMR Spectroscopy: This analysis would identify the number of unique carbon atoms in
the molecule and their chemical environments. The chemical shifts (d) of each carbon would
be recorded.

2D NMR Techniques: Advanced 2D NMR experiments such as COSY (Correlation
Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC
(Heteronuclear Multiple Bond Correlation) would be essential to elucidate the complete
chemical structure by establishing proton-proton and proton-carbon correlations.

Mass Spectrometry (MS)

Mass spectrometry would be employed to determine the precise molecular weight and
elemental composition of Schisandronic acid, and to gain structural information through
fragmentation analysis.

High-Resolution Mass Spectrometry (HRMS): Techniques like ESI-TOF (Electrospray
lonization Time-of-Flight) or Orbitrap MS would be used to obtain a high-resolution mass
spectrum, allowing for the determination of the exact molecular formula.

Tandem Mass Spectrometry (MS/MS): In this technique, the molecular ion of Schisandronic
acid would be isolated and fragmented. The resulting fragmentation pattern would provide
valuable information about the connectivity of the atoms within the molecule, helping to
confirm its structure.

Biological Activity and Signaling Pathway
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Schisandronic acid has been identified as a pro-apoptotic agent in human breast cancer
cells. Its mechanism of action involves the activation of the intrinsic apoptotic pathway, leading
to programmed cell death. The key steps in this signaling cascade are the upregulation of
active caspase-3 and the subsequent cleavage of Poly (ADP-ribose) polymerase (PARP).
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Caption: Apoptotic signaling pathway induced by Schisandronic acid.

¢ To cite this document: BenchChem. [Spectroscopic and Mechanistic Insights into
Schisandronic Acid: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610747#spectroscopic-data-of-schisandronic-acid-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b610747?utm_src=pdf-body
https://www.benchchem.com/product/b610747?utm_src=pdf-body-img
https://www.benchchem.com/product/b610747?utm_src=pdf-body
https://www.benchchem.com/product/b610747#spectroscopic-data-of-schisandronic-acid-nmr-ms
https://www.benchchem.com/product/b610747#spectroscopic-data-of-schisandronic-acid-nmr-ms
https://www.benchchem.com/product/b610747#spectroscopic-data-of-schisandronic-acid-nmr-ms
https://www.benchchem.com/product/b610747#spectroscopic-data-of-schisandronic-acid-nmr-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610747?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

